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Compound of Interest

2-Butanone 2,4-
Compound Name: o
Dinitrophenylhydrazone-d3

Cat. No.: B1147566

In-Depth Technical Guide: 2-Butanone 2,4-
Dinitrophenylhydrazone-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 2-Butanone 2,4-dinitrophenylhydrazone
and its deuterated analog, 2-Butanone 2,4-dinitrophenylhydrazone-d3. This document
outlines their core chemical properties, the experimental protocols for their characterization,
and the fundamental chemical reaction involved in their formation.

Core Chemical Properties

The key molecular information for both the standard and the deuterated form of 2-Butanone
2,4-dinitrophenylhydrazone is summarized below. The deuterated version, with three deuterium
atoms, offers a valuable tool in analytical chemistry, particularly in mass spectrometry-based
guantification methods where it can be used as an internal standard.
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2-Butanone 2,4- 2-Butanone 2,4-
Property . .
dinitrophenylhydrazone dinitrophenylhydrazone-d3
C10HoD3N4O4 or
Molecular Formula C10H12N4O4[1][2][3][4][5]
C10D3H9N4O4[6][7]
) Approximately 252.23 g/mol [1]  Approximately 255.25 g/mol [7]
Molecular Weight
[21[5] [8]
CAS Number 958-60-1[4][9] 259824-58-3[6][7]

Experimental Protocols

The characterization of 2-Butanone 2,4-dinitrophenylhydrazone and its deuterated
isotopologue relies on standard analytical techniques to confirm their identity, purity, and
structure.

Mass Spectrometry for Molecular Weight Determination:

High-resolution mass spectrometry (HRMS) is a primary method for determining the precise
molecular weight of these compounds.

o Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile
solvent, such as acetonitrile or methanol.

« lonization: The sample is introduced into the mass spectrometer and ionized, typically using
electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI).

o Mass Analysis: The ionized molecules are guided into a mass analyzer (e.g., time-of-flight
(TOF) or Orbitrap), which separates the ions based on their mass-to-charge ratio (m/z).

o Data Acquisition: The detector records the abundance of ions at each m/z value, generating
a mass spectrum. The peak corresponding to the protonated molecule ([M+H]*) or other
adducts is used to determine the molecular weight with high accuracy.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/N-_E_-butan-2-ylideneamino_-2_4-dinitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/N-_Z_-butan-2-ylideneamino_-2_4-dinitroaniline
https://cymitquimica.com/products/04-C10862050/2-butanone-24-dinitrophenylhydrazone/
https://webbook.nist.gov/cgi/inchi?ID=C958601&Mask=80
https://www.smolecule.com/products/s1532359
https://www.lgcstandards.com/ZM/en/2-Butanone-2-4-Dinitrophenylhydrazone-d3/p/TRC-B690042?queryID=528ec73b70e2fe99f548f85eccc8d124
https://www.scbt.com/p/2-butanone-2-4-dinitrophenylhydrazone-d3-259824-58-3
https://pubchem.ncbi.nlm.nih.gov/compound/N-_E_-butan-2-ylideneamino_-2_4-dinitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/N-_Z_-butan-2-ylideneamino_-2_4-dinitroaniline
https://www.smolecule.com/products/s1532359
https://www.scbt.com/p/2-butanone-2-4-dinitrophenylhydrazone-d3-259824-58-3
https://www.medchemexpress.com/2-butanone-2-4-dinitrophenylhydrazone-d3.html
https://webbook.nist.gov/cgi/inchi?ID=C958601&Mask=80
https://www.biosynth.com/p/AAA95860/958-60-1-2-butanone-24-dinitrophenylhydrazone
https://www.lgcstandards.com/ZM/en/2-Butanone-2-4-Dinitrophenylhydrazone-d3/p/TRC-B690042?queryID=528ec73b70e2fe99f548f85eccc8d124
https://www.scbt.com/p/2-butanone-2-4-dinitrophenylhydrazone-d3-259824-58-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

H NMR and *3C NMR spectroscopy are employed to confirm the chemical structure of the
compounds. For the deuterated analog, 2H (Deuterium) NMR can also be used.

o Sample Preparation: A small amount of the sample is dissolved in a deuterated solvent (e.g.,
CDCls, DMSO-de).

o Data Acquisition: The sample is placed in a strong magnetic field, and radiofrequency pulses
are applied to excite the atomic nuclei. The resulting signals are recorded to generate an
NMR spectrum.

o Spectral Analysis: The chemical shifts, integration of signals, and coupling patterns in the
spectrum provide detailed information about the connectivity and chemical environment of
the atoms in the molecule, confirming the expected structure.

Reaction Workflow

2-Butanone 2,4-dinitrophenylhydrazone is formed through a condensation reaction between 2-
butanone and 2,4-dinitrophenylhydrazine. This reaction is a classic method for the qualitative
and quantitative analysis of aldehydes and ketones.
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Caption: Formation of 2-Butanone 2,4-dinitrophenylhydrazone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Butanone 2,4-Dinitrophenylhydrazone-d3 molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1147566#2-butanone-2-4-dinitrophenylhydrazone-
d3-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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